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Compound of Interest

Compound Name: Maridomycin |

Cat. No.: B15562566

Topic: Maridomycin |

Notice to the Reader: Information regarding the use of Maridomycin | as an analytical
reference standard is limited. Maridomycin is recognized as a macrolide antibiotic, with some
literature, such as studies on 9-propionylmaridomycin, detailing its antibacterial properties.[1]
However, comprehensive analytical methodologies and its specific use as a reference standard
are not widely documented in the available scientific literature.

Due to the scarcity of data for Maridomycin I, and the frequent redirection of search queries to
Mitomycin C, a well-documented antineoplastic agent used as an analytical reference
standard, this document will provide detailed application notes and protocols for Mitomycin C.
This information is offered as a comprehensive resource that may be of interest to researchers
in the field of pharmaceutical analysis.

Topic: Mitomycin C as an Analytical Reference
Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mitomycin C is a potent antitumor antibiotic and alkylating agent isolated from Streptomyces
caespitosus.[2] Due to its clinical significance in cancer chemotherapy, accurate and precise
guantification in pharmaceutical formulations and biological matrices is crucial.[2][3] Mitomycin
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C analytical reference standards are essential for method development, validation, and routine
quality control testing.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Mitomycin C is fundamental for
the development of robust analytical methods.

Property Value Reference
Chemical Formula C15H18N4Os [4]
Molecular Weight 334.33 g/mol [31[4]
Appearance Violet, crystalline solid [5]

CAS Number 50-07-7 [4]

Soluble in water, methanol,
acetone, and butyl acetate.
N Slightly soluble in benzene,
Solubility [6]
ether, and carbon
tetrachloride. Practically

insoluble in petroleum ether.

UV Absorption (Amax) 365 nm [71[8]

Analytical Methodologies

Several analytical techniques have been established for the quantification of Mitomycin C. The
choice of method depends on the sample matrix, required sensitivity, and available
instrumentation.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the analysis of Mitomycin C.

Workflow for HPLC Analysis of Mitomycin C
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Sample Preparation HPLC Analysis Output
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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